Cas no 72798-66-4 (1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE)

• Product Name: 1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE
• CAS No: 72798-66-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 547981
• PubChem ID: 4621640
• Update Time: 2025-06-09

1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE
• 1-Isopropenyl-1,3-dihydro-2H-1,3-benzimidazol-2-one
• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-propen-1-yl)-
• 1-Allyl-1,3-dihydro-benzimidazol-2-thion
• 1-allyl-1,3-dihydro-benzimidazole-2-thione
• 1-allyl-1,3-dihydrobenzoimidazol-2-one
• 1-allyl-1H-benzimidazole-2-thiol
• 2-Oxo-1-allyl-benzimidazolin
• 3-allylbenzimidazoline-2-thione
• 1-Allyl-2-benzimidazolinone
• 1,3-dihydro-1-(2-propenyl)-2H-benzimidazol-2-one
• EU-0082489
• 1-Allyl-1H-1,3-benzimidazol-2(3H)-one
• 3-prop-2-enyl-1H-benzimidazol-2-one
• IBUITUADTJVMAY-UHFFFAOYSA-N
• IDI1_023185
• DTXSID701222573
• Methyln-Boc-4-Piperidinepropionate
• 1-Allyl-1H-benzo[d]imidazol-2(3H)-one
• ChemDiv3_005275
• 72798-66-4
• AKOS002329932
• SCHEMBL11551
• HMS1487P17
• 1,3-Dihydro-1-(2-propen-1-yl)-2H-benzimidazol-2-one
• 1-(prop-2-en-1-yl)-1,3-dihydro-2H-benzimidazol-2-one
• STL284913

• Inchi： 1S/C10H10N2O/c1-2-7-12-9-6-4-3-5-8(9)11-10(12)13/h2-6H,1,7H2,(H,11,13)
• InChI Key： IBUITUADTJVMAY-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1CC=C

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99-100 ºC (acetone ligroine )
• Refractive Index: 1.574
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 37.79000
• LogP: 1.51560

1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-PROPENYL)-2-BENZIMIDAZOLIDINONE

1-(2-Propenyl)-2-Benzimidazolidinone (CAS No. 72798-66-4): An Overview of Its Structure, Properties, and Applications

1-(2-Propenyl)-2-Benzimidazolidinone (CAS No. 72798-66-4) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinctive structure and potential applications. This compound belongs to the class of benzimidazolidinones, which are characterized by a benzimidazole ring fused to a pyrrolidine ring. The presence of a propenyl group further adds to its chemical versatility and reactivity.

The molecular formula of 1-(2-Propenyl)-2-Benzimidazolidinone is C₁₀H₁₃N₃O, and its molecular weight is approximately 183.23 g/mol. The compound is typically a white or off-white solid at room temperature, with a melting point ranging from 105°C to 108°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In terms of its chemical structure, 1-(2-Propenyl)-2-Benzimidazolidinone features a benzimidazole moiety, which is known for its biological activity and pharmacological properties. The benzimidazole ring system is widely used in the development of drugs due to its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The propenyl group attached to the nitrogen atom of the pyrrolidine ring adds an additional layer of complexity and reactivity to the molecule.

Recent research has focused on the potential applications of 1-(2-Propenyl)-2-Benzimidazolidinone in various fields. One area of interest is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, studies have shown that compounds derived from 1-(2-Propenyl)-2-Benzimidazolidinone can exhibit anti-inflammatory, antiviral, and anticancer properties. These findings have sparked interest among researchers and pharmaceutical companies looking to develop new drugs for treating various diseases.

In the context of drug discovery, 1-(2-Propenyl)-2-Benzimidazolidinone has been explored as a lead compound for the development of novel inhibitors targeting specific enzymes involved in disease pathways. For example, researchers have investigated its ability to inhibit kinases, which are key enzymes involved in cell signaling and proliferation. By modulating kinase activity, these compounds can potentially disrupt disease processes and offer new therapeutic options.

Beyond its pharmaceutical applications, 1-(2-Propenyl)-2-Benzimidazolidinone has also been studied for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional materials with specific properties, such as conductivity or optical activity. These materials can be used in various technological applications, including sensors, electronic devices, and photovoltaic cells.

The synthesis of 1-(2-Propenyl)-2-Benzimidazolidinone can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 2-benzimidazolidinone with allyl halides under basic conditions. This reaction proceeds via nucleophilic substitution at the nitrogen atom of the pyrrolidine ring, followed by elimination to form the propenyl group. Other synthetic approaches include catalytic methods using transition metal catalysts or microwave-assisted synthesis to improve reaction efficiency.

The stability and reactivity of 1-(2-Propenyl)-2-Benzimidazolidinone have been extensively studied to understand its behavior under different conditions. It is generally stable under ambient conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For example, it can undergo Michael addition reactions with α,β-unsaturated carbonyl compounds or participate in cycloaddition reactions with dienes or azides.

In conclusion, 1-(2-Propenyl)-2-Benzimidazolidinone (CAS No. 72798-66-4) is a versatile organic compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive candidate for the development of new drugs and functional materials. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern chemistry.